3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one

• IUPAC Name: 3-(iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one
• InChI: InChI=1S/C8H12INO2/c9-3-7-5-10-4-6(12-7)1-2-8(10)11/h6-7H,1-5H2
• InChI Key: YBDXSAYPXIZUEM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N2CC1OC(C2)CI
• Molecular Formula: C8H12INO2
• Molecular Weight: 281.09 g/mol
• CAS No.: 2230807-82-4

Description

The compound “3-(Iodomethyl)-4-oxa-1-azabicyclo[3.3.1]nonan-8-one” belongs to a class of organic compounds known as azabicyclo[3.3.1]nonanes. These are organic compounds containing a bicyclic structure that is made up of a nine-member ring with three carbon atoms, one nitrogen atom, and one oxygen atom.

Molecular Structure Analysis

The molecular structure of azabicyclo[3.3.1]nonanes is characterized by a nine-member ring with three carbon atoms, one nitrogen atom, and one oxygen atom. The specific structure of “this compound” would include an iodomethyl group at the 3-position, an oxygen atom at the 4-position, and a ketone group at the 8-position.

Chemical Reactions Analysis

The chemical reactions of azabicyclo[3.3.1]nonanes would depend on the specific functionalities present in the molecule. For “this compound”, reactions could involve the iodomethyl group, the oxygen atom, or the ketone group.

Scientific Research Applications

Synthesis and Structural Studies

This compound and its derivatives have been extensively studied for their synthesis and structural properties. For example, functionalized 7,8-benzo-9-aza-4-oxabicyclo[3.3.1]nonan-3-ones have been prepared through regio- and diastereoselective condensation, followed by regioselective and stereospecific iodolactonization (Ehsan Ullah et al., 2005). These structural studies are crucial for understanding the molecular configuration and potential applications in various fields, including medicinal chemistry and material science.

Antimicrobial Activity

Another significant area of research involves investigating the antimicrobial properties of derivatives. Libraries of 1-methyl-2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ones/oximes/O-methyloximes have been synthesized and screened for in vitro antimicrobial activity against a panel of pathogenic bacteria and fungi. These studies have led to the identification of lead molecules demonstrating promising antimicrobial profiles (P. Parthiban et al., 2010).

Catalysis and Oxidation Processes

Research also extends to catalysis, particularly in the oxidation of alcohols to aldehydes and ketones. An Fe(NO3)3·9H2O/9-azabicyclo[3.3.1]nonan-N-oxyl catalyst system has been reported for the efficient aerobic oxidation of a broad range of alcohols at room temperature with ambient air as the oxidant (Lianyue Wang et al., 2016). This highlights the compound's utility in green chemistry applications by facilitating environmentally friendly oxidation processes.

Structural and Conformational Analysis

The conformational behavior of 3-azabicyclo[3.3.1]nonane derivatives has been a subject of interest, with studies using molecular mechanics calculations and NMR spectroscopy to understand their structural dynamics. These findings provide insights into the preferred conformational states and are critical for designing molecules with specific chemical and physical properties (M. Arias-Pérez et al., 1997).

Polymer Synthesis

Furthermore, the compound's framework has been explored in the context of polymer synthesis, demonstrating the potential for creating novel polymeric materials. The polymerization of 1-aza-3-oxabicyclo[3.3.1]nonan-2-one under certain conditions has shown the feasibility of ring-opening polymerization, which is significant for developing new polymer classes with unique properties (H. K. Hall et al., 1980).